4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid hydrochloride
Overview
Description
4,5,6,7-Tetrahydro-1H-indazole-3-carboxylic acid hydrochloride (THICA-HCl) is an organic compound used in scientific research and laboratory experiments. It is a derivative of indazole, a heterocyclic aromatic organic compound. THICA-HCl is a white crystalline solid with a molecular weight of 336.9 g/mol and a melting point of 143°C. It is soluble in water, ethanol, and methanol, and is stable in aqueous solution. It is used in a variety of scientific research applications, including cell culture and enzyme assays, as well as biochemical and physiological studies.
Mechanism of Action
4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid hydrochloride is an inhibitor of tyrosine kinase, a type of enzyme involved in cellular signaling pathways. It binds to the active site of the enzyme and blocks its catalytic activity. This inhibition of tyrosine kinase has been shown to have a variety of effects on cellular processes, including cell growth and differentiation, as well as metabolism and apoptosis.
Biochemical and Physiological Effects
4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to inhibit the proliferation of other types of cells. It has also been shown to have anti-inflammatory, anti-apoptotic, and anti-oxidant properties. In addition, it has been shown to inhibit the activity of several enzymes, including tyrosine kinase, protease, and phosphatase enzymes.
Advantages and Limitations for Lab Experiments
4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized from a variety of starting materials. It is also soluble in water, ethanol, and methanol, and is stable in aqueous solution. However, it has some limitations, such as its limited solubility in certain solvents and its relatively low melting point.
Future Directions
4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid hydrochloride has a variety of potential future applications. It could be used to study the effects of drugs on cell metabolism and apoptosis, as well as to develop new drugs that target tyrosine kinase. It could also be used to study the effects of drugs on other enzymes, such as protease and phosphatase enzymes. In addition, it could be used to study the effects of drugs on the immune system, as well as to develop new drugs that target the immune system. Finally, it could be used to study the effects of drugs on the nervous system, as well as to develop new drugs that target the nervous system.
Scientific Research Applications
4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid hydrochloride has a variety of scientific research applications. It is used as an enzyme inhibitor, a cell culture medium, and a biochemical and physiological research tool. It is also used in enzyme assays to measure the activity of various enzymes, such as tyrosine kinase, protease, and phosphatase enzymes. It is also used to study the effects of drugs on cells, as well as to study the effects of drugs on the metabolism of cells.
properties
IUPAC Name |
4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.ClH/c11-8(12)7-5-3-1-2-4-6(5)9-10-7;/h1-4H2,(H,9,10)(H,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWHVVLRRKSUSHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NN2)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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